Cas no 934-05-4 (Methyl 4-bromo-1H-pyrrole-2-carboxylate)

Methyl 4-bromo-1H-pyrrole-2-carboxylate structure
934-05-4 structure
Product Name:Methyl 4-bromo-1H-pyrrole-2-carboxylate
CAS No:934-05-4
MF:C6H6BrNO2
MW:204.021340847015
MDL:MFCD00832855
CID:40322
PubChem ID:253662060
Update Time:2024-10-26

Methyl 4-bromo-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-1H-pyrrole-2-carboxylate
    • METHYL 4-BROMOPYRROLE-2-CARBOXYLATE
    • RARECHEM AL BF 1264
    • 4-Bromo-2-(methoxycarbonyl)-1H-pyrrole
    • 4-Bromo-1H-pyrrole-2-carboxylic Acid Methyl Ester
    • 1H-PYRROLE-2-CARBOXYLICACID, 4-BROMO-, METHYL ESTER
    • 4-Bromo-1H-pyrrole-2-carboxylic acid methyl este
    • 4-Bromopyrrole-2-carboxylic Acid Methyl Ester
    • Pyrrole-2-carboxylicacid, 4-bromo-, methyl ester (7CI,8CI)
    • 1H-Pyrrole-2-carboxylic acid, 4-bromo-, methyl ester
    • METHYL4-BROMO-1H-PYRROLE-2-CARBOXYLATE
    • PubChem13045
    • KSC497G1P
    • 4-bromo-2-methoxycarbonylpyrrole
    • EBD11642
    • WT1337
    • RW3846
    • Methyl 4-bromo-1H-pyrrole-2-carboxylate (ACI)
    • Pyrrole-2-carboxylic acid, 4-bromo-, methyl ester (7CI, 8CI)
    • HY-W007392
    • Z99028679
    • PB29127
    • EN300-35882
    • DTXSID70377039
    • AM20120349
    • 1Y-0815
    • MFCD00832855
    • ZXFCRVGOHJHZNF-UHFFFAOYSA-N
    • M2583
    • SCHEMBL519390
    • SY007031
    • AKOS005070081
    • CL2807
    • methyl-4-bromo-pyrrole-2-carboxylate
    • FT-0602246
    • J-522315
    • CS-W007392
    • 934-05-4
    • DB-007677
    • STL554985
    • BBL101189
    • DTXCID30328067
    • MDL： MFCD00832855
    • Inchi： 1S/C6H6BrNO2/c1-10-6(9)5-2-4(7)3-8-5/h2-3,8H,1H3
    • InChI Key： ZXFCRVGOHJHZNF-UHFFFAOYSA-N
    • SMILES： BrC1=CNC(C(=O)OC)=C1

Computed Properties

  • Exact Mass: 202.95800
  • Monoisotopic Mass: 202.958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.1
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Light-red to Brown Solid
  • Density: 1.674
  • Melting Point: 101.0 to 105.0 deg-C
  • Boiling Point: 290.5°C at 760 mmHg
  • Flash Point: 129.5℃
  • Refractive Index: 1.573
  • PSA: 42.09000
  • LogP: 1.56380
  • λmax: 271(MeOH)(lit.)

Methyl 4-bromo-1H-pyrrole-2-carboxylate Security Information

Methyl 4-bromo-1H-pyrrole-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Methyl 4-bromo-1H-pyrrole-2-carboxylate Production Method

Production Method 1

72652-32-5 72652-32-5
934-05-4 934-05-4
Reaction Conditions
1.1 Solvents: Methanol ;  rt; 1 h, rt
Reference
Preparation of azolotriazinone melanin concentrating hormone receptor-1 antagonists
, World Intellectual Property Organization, , ,

Production Method 2

1193-62-0 1193-62-0
934-05-4 934-05-4
Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride ;  -15 °C; 1 h, -15 °C; -15 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  10 min, rt
Reference
Synthesis and evaluation of the antiproliferative activity of novel pyrrolo[1,2-a]quinoxaline derivatives, potential inhibitors of Akt kinase. Part II
Desplat, Vanessa; Moreau, Stephane; Gay, Aurore; Fabre, Solene Belisle; Thiolat, Denis; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2010, 25(2), 204-215

Production Method 3

72652-32-5 72652-32-5
934-05-4 934-05-4
Reaction Conditions
1.1 Solvents: Methanol ;  1 h, rt
Reference
Synthesis and antidiabetic activities of novel pyrrolotriazine compounds as DPP-4 inhibitors
Li, Cui-juan; Le, Zhi-ping; Zhao, Chuan-sheng, Zhongguo Xinyao Zazhi, 2014, 23(18), 2195-2202

Production Method 4

72652-32-5 72652-32-5
934-05-4 934-05-4
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  rt; 10 min, rt
Reference
Preparation of pyrrolopyridazine JAK3 inhibitors and their use for the treatment of inflammatory and autoimmune diseases
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Production Method 5

72652-32-5 72652-32-5
934-05-4 934-05-4
Reaction Conditions
1.1 Solvents: Methanol ;  rt; 10 min, rt
Reference
Pyrrolopyridazine derivatives as JAK3 inhibitors and their preparation and use for the treatment of inflammatory and autoimmune diseases
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Production Method 6

72652-32-5 72652-32-5
934-05-4 934-05-4
Reaction Conditions
1.1 Solvents: Methanol ;  rt; 10 min, rt
Reference
Preparation of pyrrolopyridazine JAK3 inhibitors and their use for the treatment of inflammatory and autoimmune diseases
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Production Method 7

2199-43-1 2199-43-1
934-05-4 934-05-4
Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride ;  0 °C
Reference
Novel pyrazolopiperazinone- and pyrrolopiperazinone-based MCH-R1 antagonists
Meyers, Kenneth M.; Mendez-Andino, Jose; Colson, Anny-Odile; Hu, X. Eric; Wos, John A.; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(3), 657-661

Production Method 8

72652-32-5 72652-32-5
934-05-4 934-05-4
Reaction Conditions
1.1 Reagents: Bromine
Reference
Synthesis and reactions of 3,3'-dibromodihydrodipyrrins
Kitamura, Chitoshi; Yamashita, Yoshiro, Journal of the Chemical Society, 1997, (10), 1443-1447

Production Method 9

934-05-4 934-05-4
Reaction Conditions
Reference
Preparation of antibody-KSP inhibitor conjugates for treating hyperproliferative and angiogenic diseases
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Production Method 10

1193-62-0 1193-62-0
934-05-4 934-05-4
937-16-6 937-16-6
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: Sodium bromide ,  Hydrogen peroxide Catalysts: Chloroperoxidase Solvents: tert-Butanol ,  Water ;  24 h, pH 6.2, 23 °C
Reference
Parameters for bromination of pyrroles in bromoperoxidase-catalyzed oxidations
Wischang, Diana; Hartung, Jens, Tetrahedron, 2011, 67(22), 4048-4054

Production Method 11

1193-62-0 1193-62-0
934-05-4 934-05-4
937-16-6 937-16-6
Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium bromide ,  Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Ethanol ,  Water ;  30 °C
Reference
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Ma, Zhuang; Lu, Helin; Liao, Ke; Chen, Zhilong, iScience, 2020, 23(5),

Production Method 12

72652-32-5 72652-32-5
934-05-4 934-05-4
Reaction Conditions
1.1 Solvents: Methanol ;  1 h, 0 °C
Reference
Non-basic azolotriazinone MCHR1 antagonists for the treatment of obesity: An empirical brain-exposures-driven candidate selection for in vivo efficacy studies
Devasthale, Pratik; Wang, Wei; Mignone, James; Renduchintala, Kishore; Radhakrishnan, Sridhar; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(20), 4412-4418

Production Method 13

1193-62-0 1193-62-0
934-05-4 934-05-4
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Bromine Solvents: Dimethylformamide
Reference
Synthesis of 1-aroylmethylpyrroles as useful intermediates for further chemical transformation
Karousis, Nikolaos; Koriatopoulou, Konstantina; Varvounis, George, ARKIVOC (Gainesville, 2008, (2), 124-133

Production Method 14

72652-32-5 72652-32-5
934-05-4 934-05-4
Reaction Conditions
1.1 Solvents: Methanol ;  rt; 10 min, rt
Reference
Preparation of quinolinylpyrroles for treatment of Flaviviridae family virus infection.
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Production Method 15

72652-32-5 72652-32-5
934-05-4 934-05-4
Reaction Conditions
1.1 Solvents: Methanol ;  20 min, 0 °C; 30 min, 0 °C
Reference
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Production Method 16

934-05-4 934-05-4
Reaction Conditions
Reference
Electrophilic substitution on 2-trichloroacetylpyrrole
Belanger, P., Tetrahedron Letters, 1979, (27), 2504-8

Production Method 17

934-05-4 934-05-4
Reaction Conditions
Reference
Physiologically active substances from marine sponges. IV: heterocyclic compounds
Chib, Joginder S.; Stempien, Martin F. Jr.; Cecil, Jack T.; Ruggieri, George D.; Nigrelli, Ross F., Journal of Pharmaceutical Sciences, 1977, 66(7), 1052-4

Production Method 18

1193-62-0 1193-62-0
934-05-4 934-05-4
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: Sodium bromide ,  Hydrogen peroxide Catalysts: Bromoperoxidase (immobilized) Solvents: tert-Butanol ,  Water ;  1 d, pH 6.2, 25 °C
Reference
Vanadate(V)-dependent bromoperoxidase immobilized on magnetic beads as reusable catalyst for oxidative bromination
Wischang, Diana; Hartung, Jens; Hahn, Thomas; Ulber, Roland; Stumpf, Tobias; et al, Green Chemistry, 2011, 13(1), 102-108

Production Method 19

1193-62-0 1193-62-0
934-05-4 934-05-4
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: Sodium bromide ,  Hydrogen peroxide Catalysts: Vanadium-dependent bromoperoxidase 2 (Ascophyllum nodosum whole algae tissue gen… Solvents: tert-Butanol ,  Water ;  24 h, pH 6.2, 23 °C
Reference
Molecular cloning, structure, and reactivity of the second bromoperoxidase from Ascophyllum nodosum
Wischang, Diana; Radlow, Madlen; Schulz, Heiko; Vilter, Hans; Viehweger, Lutz; et al, Bioorganic Chemistry, 2012, 44, 25-34

Production Method 20

1193-62-0 1193-62-0
934-05-4 934-05-4
934-07-6 934-07-6
Reaction Conditions
1.1 Reagents: Tetrabutylammonium tribromide Solvents: Dichloromethane ;  1 h, rt
1.2 Reagents: Sodium bicarbonate ,  Sodium sulfite Solvents: Water ;  rt
Reference
Substrate Controlled Regioselective Bromination of Acylated Pyrroles Using Tetrabutylammonium Tribromide (TBABr3)
Gao, Shuang; Bethel, Travis K.; Kakeshpour, Tayeb; Hubbell, Grace E.; Jackson, James E.; et al, Journal of Organic Chemistry, 2018, 83(16), 9250-9255

Methyl 4-bromo-1H-pyrrole-2-carboxylate Raw materials

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:934-05-4)4-溴-1H-吡咯-2-羧酸甲酯
Order Number:LE26837631
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Quantity:25KG,200KG,1000KG
Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:934-05-4)4-溴-1H-吡咯-2-羧酸甲酯
LE26837631
Purity:99%
Quantity:25KG,200KG,1000KG
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